Cas no 1537649-27-6 (2-(3,5-Dimethylphenyl)-2-fluoroacetic acid)

• Product Name: 2-(3,5-Dimethylphenyl)-2-fluoroacetic acid
• CAS No: 1537649-27-6
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 5690837
• PubChem ID: 79366337
• Update Time: 2023-10-13

2-(3,5-Dimethylphenyl)-2-fluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethylphenyl)-2-fluoroacetic acid
• 2-(3,5-dimethylphenyl)-2-fluoroaceticacid
• EN300-1138467
• AKOS017919736
• 1537649-27-6
• Benzeneacetic acid, α-fluoro-3,5-dimethyl-
• 2-(3,5-Dimethylphenyl)-2-fluoroacetic acid

• Inchi： 1S/C10H11FO2/c1-6-3-7(2)5-8(4-6)9(11)10(12)13/h3-5,9H,1-2H3,(H,12,13)
• InChI Key： PSUUGCCNKYJMLY-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 182.07430775g/mol
• Monoisotopic Mass: 182.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.170±0.06 g/cm3(Predicted)
• Boiling Point: 292.6±35.0 °C(Predicted)
• pka: 2.13±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes